Cas no 3562-74-1 (1,2,4-Butanetricarboxylicacid, 2-hydroxy-)

• Product Name: 1,2,4-Butanetricarboxylicacid, 2-hydroxy-
• CAS No: 3562-74-1
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 307885
• PubChem ID: 28371
• Update Time: 2025-04-19

1,2,4-Butanetricarboxylicacid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Butanetricarboxylicacid, 2-hydroxy-
• 2-hydroxybutane-1,2,4-tricarboxylic acid
• CHEBI:17852
• 3562-74-1
• DTXSID10331413
• (+/-)-HOMOCITRIC ACID
• 1,2,4-Butanetricarboxylic acid, 2-hydroxy-
• 5883XD8HH4
• NS00126640
• UNII-5883XD8HH4
• 2-hydroxy-1,2,4-butanetricarboxylic acid
• HOMOCITRIC ACID, (+/-)-
• SCHEMBL111251
• Homocitric acid
• Q10860888

• Inchi： 1S/C7H10O7/c8-4(9)1-2-7(14,6(12)13)3-5(10)11/h14H,1-3H2,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： XKJVEVRQMLKSMO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 206.0426
• Monoisotopic Mass: 206.042653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: -1.7

Experimental Properties

• Density: 1.642
• Boiling Point: 411.3°Cat760mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.561
• PSA: 132.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives